4-[(3-{[(2-methylphenyl)amino]sulfonyl}benzoyl)amino]benzoic acid

• IUPAC Name: 4-[[3-[(2-methylphenyl)sulfamoyl]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C21H18N2O5S/c1-14-5-2-3-8-19(14)23-29(27,28)18-7-4-6-16(13-18)20(24)22-17-11-9-15(10-12-17)21(25)26/h2-13,23H,1H3,(H,22,24)(H,25,26)
• InChI Key: NBYSICSWAZYNCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC=CC(=C2)C(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C21H18N2O5S
• Molecular Weight: 410.4 g/mol

Description

This compound is a derivative of benzoic acid, which has been modified with sulfonyl and amino groups. It is a complex organic molecule that could potentially have various applications in fields such as medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of similar compounds often involves reactions at the benzylic position, which can include free radical bromination, nucleophilic substitution, and oxidation. In the case of triazine aminobenzoic acid derivatives, they can be prepared using conventional methods or microwave irradiation for increased efficiency.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. It includes a benzoic acid moiety, a sulfonyl group, and two amino groups. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse due to the presence of multiple reactive groups. For instance, the amino groups could undergo reactions with a variety of reagents, especially oxidizing reagents, alkylating reagents, and many carbonyl compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, its solubility would be affected by the polar sulfonyl and carboxyl groups, while its reactivity would be influenced by the amino groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action could involve binding to specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity and reactivity. Some related compounds, such as sulfonamides, are used as antimicrobial agents and are generally considered safe at therapeutic doses.

Future Directions

Future research could explore the potential applications of this compound in various fields. For instance, it could be investigated for its potential use in medicinal chemistry, given the biological activity of similar compounds. Additionally, research could also focus on optimizing its synthesis to improve yield and purity.